2-((6-(4-bromophenyl)pyridazin-3-yl)thio)-N-(2-fluorophenyl)acetamide

• IUPAC Name: 2-[6-(4-bromophenyl)pyridazin-3-yl]sulfanyl-N-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C18H13BrFN3OS/c19-13-7-5-12(6-8-13)15-9-10-18(23-22-15)25-11-17(24)21-16-4-2-1-3-14(16)20/h1-10H,11H2,(H,21,24)
• InChI Key: IMRZGSLNAOXJCD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CSC2=NN=C(C=C2)C3=CC=C(C=C3)Br)F
• Molecular Formula: C18H13BrFN3OS
• Molecular Weight: 418.3 g/mol

Description

2-((6-(4-bromophenyl)pyridazin-3-yl)thio)-N-(2-fluorophenyl)acetamide, also known as BPTFA, is a novel compound that has gained attention in scientific research due to its potential therapeutic applications. BPTFA is a small molecule that belongs to the family of pyridazine derivatives and has been shown to exhibit promising pharmacological properties.

Scientific Research Applications

Antimicrobial Activity

Research has shown that compounds structurally related to 2-((6-(4-bromophenyl)pyridazin-3-yl)thio)-N-(2-fluorophenyl)acetamide exhibit significant antimicrobial activity. For instance, novel sulphonamide derivatives, synthesized for antimicrobial purposes, demonstrated good activity against various strains, indicating potential applications in combating microbial infections (Fahim & Ismael, 2019). Similarly, other studies focused on synthesizing heterocyclic compounds incorporating sulfamoyl moieties, which showed promising antibacterial and antifungal activities (Darwish et al., 2014).

Anticancer Activity

Compounds with structural similarities to 2-((6-(4-bromophenyl)pyridazin-3-yl)thio)-N-(2-fluorophenyl)acetamide have been evaluated for their anticancer activities. For example, novel fluoro-substituted benzo[b]pyran derivatives have shown significant anti-lung cancer activity at low concentrations compared to reference drugs (Hammam et al., 2005). Additionally, pyridazinone derivatives were found to possess good antiproliferative activities against various human cancer cell lines, highlighting their potential as antitumor agents (Zhang et al., 2020).

Chemical Synthesis and Applications

The role of related compounds in chemical synthesis and applications extends to improving base oil properties and serving as intermediates in the synthesis of more complex molecules. For instance, pyridazinone derivatives have been synthesized and characterized for their utility in base oil improvement, demonstrating significant antioxidative properties (Nessim, 2017). This indicates the potential of such compounds in industrial applications where oxidative stability is crucial.